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Compound of Interest

Compound Name: Chloraminophenamide

Cat. No.: B194629 Get Quote

Essential Safety & Handling Protocol:
Chloraminophenamide
Chemical Identifier: 4-Amino-6-chloro-1,3-benzenedisulfonamide Synonyms:

Chloraminophenamide, Chloroaminophenamide, Idorese[1] CAS Number: 121-30-2[1][2]

This document provides immediate safety, handling, and disposal protocols for

Chloraminophenamide, a sulfonamide compound.[1] Adherence to these procedures is

critical to ensure the safety of laboratory personnel and to maintain regulatory compliance.

Hazard Assessment and GHS Classification
Chloraminophenamide is classified as a hazardous substance and requires careful handling.

[3][4] It is toxic if it comes into contact with the skin or is inhaled.[3] Ingestion may cause

serious health damage, with animal studies indicating that ingestion of less than 40 grams

could be fatal.[3] As a sulfonamide derivative, it poses a risk of extensive kidney damage and

can destroy red blood cells.[3]
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Hazard Category GHS Code Description Source

Skin Irritation H315 Causes skin irritation. [4]

Eye Irritation H319
Causes serious eye

irritation.
[4]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.
[4]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373

May cause damage to

organs through

prolonged or repeated

exposure.

[4]

Acute Toxicity (Oral) -

Seriously damaging to

health; 2-5 grams can

be fatal.

[3]

Acute Toxicity

(Dermal, Inhalation)
-

Toxic by inhalation

and in contact with

skin.

[3]

Physical & Chemical Properties

Property Value Source

Molecular Formula C₆H₈ClN₃O₄S₂ [1][2]

Molecular Weight 285.73 g/mol [1][2]

Appearance Crystalline solid [5]

Melting Point 251-252 °C (494.6-501.8 °F) [2][3]

Solubility
Slightly soluble in water; more

freely soluble in alkalies.
[2]

Stability
Stable for ≥ 4 years when

stored correctly.
[5]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

the specific laboratory operation being performed.

PPE Requirements by Task

Task
Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Body
Protection

Weighing/Handli

ng Solid

Double nitrile

gloves

Tightly fitting

safety goggles

and face shield

NIOSH-approved

dust respirator

(e.g., N95)

Fully buttoned

lab coat,

chemical-

resistant apron

Preparing

Solutions

Double nitrile

gloves or Butyl

rubber gloves

Chemical splash

goggles and face

shield

Not required if in

a certified fume

hood

Fully buttoned

lab coat,

chemical-

resistant apron

General Lab

Operations
Nitrile gloves

Safety glasses

with side shields

Not required if in

a well-ventilated

area

Lab coat

Note: Always wash hands thoroughly with soap and water after handling.[3] Contaminated work

clothes should be laundered separately before reuse.[3]

Operational Plan & Handling Procedures
All work with Chloraminophenamide must be performed within a certified chemical fume hood

to minimize inhalation exposure.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

Verify the location and functionality of the nearest safety shower and eyewash station.
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Assemble all necessary equipment and reagents before beginning.

Don the appropriate PPE as specified in the table above.

Weighing the Compound:

Perform all weighing operations on a tared weigh paper or in a suitable container within

the fume hood or a ventilated balance enclosure.

Use anti-static tools if necessary.

Handle the solid carefully to avoid generating dust.[3]

Securely seal the source container immediately after dispensing.

Preparing Solutions:

Add the weighed solid to the solvent slowly to avoid splashing.

If the solution requires heating or agitation, ensure the apparatus is secure.

Keep all containers closed when not in use.

Post-Handling Decontamination:

Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%

ethanol) and then water.

Clean all non-disposable equipment thoroughly.

Remove PPE in the correct order to avoid cross-contamination and dispose of it in the

appropriate waste stream.

Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[6] Remove contact lenses if present and easy to do.

Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.

Spill: For small spills, use dry, inert clean-up procedures (e.g., absorbent pads, sand) to

avoid generating dust.[3] The vacuum used must be fitted with a HEPA filter.[3] For large

spills, evacuate the area and contact the institutional safety office.

Disposal Plan
As a chlorinated organic compound, Chloraminophenamide waste must be segregated and

treated as hazardous waste.[7][8] Do not dispose of this chemical or its containers down the

drain or in general trash.[8]

Waste Segregation and Disposal Protocol:

Solid Waste:

Collect all contaminated solid waste, including used PPE (gloves, weigh paper, absorbent

pads), in a dedicated, clearly labeled hazardous waste container.

The container label must read: "Hazardous Waste: Halogenated Organic Solids" and

include the full chemical name "4-Amino-6-chloro-1,3-benzenedisulfonamide".

Liquid Waste:

Collect all solutions containing Chloraminophenamide in a separate, sealed, and clearly

labeled hazardous waste container.

The container label must read: "Hazardous Waste: Halogenated Organic Liquids" and list

all chemical constituents, including solvents.

Do not mix with non-halogenated waste streams.[8][9]

Container Disposal:
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Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as halogenated liquid waste.

Follow institutional guidelines for the disposal of chemically contaminated empty

containers.

Workflow Visualization
The following diagram outlines the required workflow for safely handling

Chloraminophenamide in a laboratory setting.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal

Review SDS & SOP

Verify Emergency Equipment
(Eyewash, Shower)

Don Required PPE

Weigh Solid Compound

Proceed to Hood

Prepare Solution

Perform Experiment

Segregate Halogenated Waste
(Solid & Liquid)

End Experiment

Decontaminate Work Area
& Glassware

Doff & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling Chloraminophenamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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